phenyl 4-tert-butylbenzoate
Overview
Description
Phenyl 4-tert-butylbenzoate, also known as PTBB, is an organic compound that belongs to the family of benzoates. It is widely used in scientific research for its unique properties, including its ability to act as a stabilizer and UV absorber. In
Scientific Research Applications
1. Physicochemical Properties
- Solubility and Stability : The solubility, acid-base properties, distribution between immiscible liquids, and hydrolytic stability of compounds related to phenyl 4-tert-butylbenzoate, like 4-tert-butylbenzoic acid hydrazides, are essential for their application in extraction technology (Pashkina et al., 2014).
2. Photophysics and Photochemistry
- Laser Flash Photolysis : Studies involving tert-butyl aroylperbenzoates, which are structurally related to phenyl 4-tert-butylbenzoate, focus on the kinetics of singlet and triplet states and the behavior of aroylphenyl radicals under laser flash photolysis (Shah & Neckers, 2004).
3. Molecular Self-Assembly
- Hydrogen Bonding and Layered Structures : Research has explored how 4-tert-butylbenzoic acid interacts with various diamines, leading to the formation of hydrogen-bonded layered molecular arrays. This is significant in the development of new three-dimensional molecular structures (Armstrong et al., 2002).
4. Solubility in Organic Solvents
- Phase Equilibrium Studies : The solubility of related compounds like para-tert-butylbenzoic acid in various organic solvents has been studied, providing insights into the interactions in solute-solvent systems (Aniya et al., 2017).
5. Catalysis and Chemical Synthesis
- Precatalyst for Radical Generation : tert-Butyl phenyl sulfoxide, related to phenyl 4-tert-butylbenzoate, has been used as a traceless precatalyst for generating sulfenate anions in chemical synthesis (Zhang et al., 2015).
6. Luminescence Sensing
- Detection of Nitrobenzene : A luminescent lanthanide-titanium oxo cluster involving 4-tert-butylbenzoic acid has been developed for detecting nitrobenzene, showcasing its potential in environmental monitoring and safety (Zheng et al., 2020).
properties
IUPAC Name |
phenyl 4-tert-butylbenzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O2/c1-17(2,3)14-11-9-13(10-12-14)16(18)19-15-7-5-4-6-8-15/h4-12H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGHACAYCTGSBLU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)OC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Phenyl 4-(tert-butyl)benzoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.